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Abstract

This technical guide provides an in-depth overview of the spectroscopic properties of
ultramarine violet, a synthetic inorganic pigment classified as Pigment Violet 15 (PV15) with the
Colour Index number 77007.[1][2] Ultramarine violet is a sodium aluminum sulfosilicate, and its
unique violet hue arises from the presence of specific sulfur radical anions (Ss~ and Sz27)
encapsulated within a sodalite cage-like aluminosilicate framework.[3][4][5] This document
details the material's characteristics as determined by UV-Vis-NIR, Raman, and Fourier-
Transform Infrared (FTIR) spectroscopy. Detailed experimental methodologies for these
analytical techniques are provided, along with a visualization of the synthesis workflow. The
guantitative spectroscopic data is summarized in structured tables to facilitate comparative
analysis.

Introduction

Ultramarine violet is a synthetic pigment derived from ultramarine blue.[5] It is known for its
reddish-violet shade and excellent lightfastness.[6] The pigment's color is a result of the
complex interaction of sulfur-based chromophores within the crystalline structure of a sodium
aluminosilicate zeolite.[5][7] Understanding the spectroscopic signature of ultramarine violet is
crucial for its identification, quality control in manufacturing, and for researchers exploring its
potential applications. While not directly used in drug development, its properties as a stable,
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inorganic material with specific spectral characteristics can be of interest in fields such as bio-
imaging and materials science.

Chemical and Physical Properties

Ultramarine violet is a complex sodium aluminum sulfosilicate.[8] It shares the same sodalite
crystal structure as other ultramarine pigments.[3] The violet hue is achieved through a
modification of the sulfur chromophores within this structure, differing from the Ss~ radical that
imparts the deep blue color to its parent pigment.[4][9]

Table 1: General Properties of Ultramarine Violet (PV15)

Property Value

Cl Name Pigment Violet 15 (PV15)

Cl Number 77007

CAS Number 12769-96-9[10]

Chemical Formula NaesAleSis024Sa4 (representative)[1]
Crystal Structure Sodalite

Opacity Semi-Transparent[6]
Lightfastness Excellent[6]

Spectroscopic Analysis
UV-Vis-NIR Reflectance Spectroscopy

UV-Vis-NIR spectroscopy of ultramarine violet reveals characteristic absorption and reflectance
features that are responsible for its color. The primary absorption is in the yellow-green region
of the visible spectrum, leading to the perception of a violet color.

Table 2: Key Features in the UV-Vis-NIR Reflectance Spectrum of Ultramarine Violet
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Wavelength Range (nm)

Spectral Feature

Implication

400 - 500

High Reflectance

Contributes to the violet-blue

appearance
550 - 600 Broad Absorption Maximum Responsible for the violet color
> 700 (NIR) Generally High Reflectance "Cool" pigment properties

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique for the identification of

ultramarine pigments. The primary Raman active mode for ultramarine pigments is the

symmetric stretching vibration of the Ss~ radical anion. In ultramarine violet, additional bands

and shifts can be observed due to the presence of other sulfur species.

Table 3: Raman Spectral Data for Ultramarine Violet

Raman Shift (cm~?)

Assignment

~254 Bending vibration of Ss~

~548 Symmetric stretching of Ss~ radical anion[9]
~585 Shoulder peak, attributed to Sz~ radical anion[9]
~1096 First overtone of the S3~ symmetric stretch[9]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the vibrational modes of the aluminosilicate
framework and the encapsulated molecules. The spectra are typically dominated by the strong

Si-O-Al stretching vibrations.

Table 4: FTIR Spectral Data for Ultramarine Violet
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Wavenumber (cm~?) Assignment
~3450 O-H stretching of adsorbed water
~1640 O-H bending of adsorbed water

Strong, broad band from asymmetric Si-O-Al

~1000-1100 o L
stretching in the aluminosilicate framework[11]
~690 Symmetric Si-O-Al stretching
470 Si-O-Si and O-Si-O bending modes (rocking)

[11]

Experimental Protocols
UV-Vis-NIR Reflectance Spectroscopy

 Instrumentation: A dual-beam UV-Vis-NIR spectrophotometer equipped with an integrating
sphere accessory for diffuse reflectance measurements is typically used.

o Sample Preparation: The dry pigment powder is packed into a sample holder with a flat, non-
reflective surface.

o Data Acquisition:
o Wavelength Range: 200 - 2500 nm.

o Reference Standard: A calibrated white standard (e.g., BaSOa4 or Spectralon®) is used to

measure the baseline.

o Measurement Mode: Diffuse reflectance (R%).

Raman Spectroscopy

 Instrumentation: A dispersive Raman spectrometer coupled to a microscope (micro-Raman)

is commonly employed.

o Sample Preparation: A small amount of the pigment powder is placed on a microscope slide.
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o Data Acquisition:

o

Excitation Wavelengths: 532 nm or 785 nm lasers are frequently used.[8]

Laser Power: The laser power is kept low (typically < 1 mW) to avoid thermal degradation

[¢]

of the sample.

[¢]

Objective: A 50x or 100x objective is used to focus the laser on the sample.

[¢]

Acquisition Time and Accumulations: Multiple accumulations with appropriate acquisition
times are used to improve the signal-to-noise ratio.

Fourier-Transform Infrared (FTIR) Spectroscopy

 Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR)

accessory is a common setup for analyzing solid powders.

o Sample Preparation: A small amount of the pigment powder is placed directly on the ATR

crystal (e.g., diamond).

o Data Acquisition:

[¢]

Spectral Range: 4000 - 400 cm™1,

Resolution: 4 cm~1.

[e]

o

Scans: 32 or 64 scans are typically co-added to obtain a high-quality spectrum.

Background: A background spectrum is collected with no sample on the ATR crystal.

[¢]

Synthesis Workflow and Visualization

Ultramarine violet is synthesized by the thermal treatment of ultramarine blue in the presence
of an agent such as ammonium chloride.[4] This process modifies the sulfur chromophores
within the sodalite cages, shifting the color from blue to violet.
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Caption: Synthesis of Ultramarine Violet from Ultramarine Blue.

Conclusion

The spectroscopic properties of ultramarine violet are well-defined and allow for its
unambiguous identification. The combination of UV-Vis-NIR, Raman, and FTIR spectroscopy
provides a comprehensive understanding of its color, the nature of its chromophores, and the
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structure of its aluminosilicate framework. The provided data and experimental protocols serve
as a valuable resource for researchers and scientists in the fields of materials science,
analytical chemistry, and cultural heritage, and may offer insights for the development of novel
inorganic functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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